Cas no 1637377-25-3 ((3-Methylisoquinolin-7-yl)boronic acid)

• Product Name: (3-Methylisoquinolin-7-yl)boronic acid
• CAS No: 1637377-25-3
• MF: C₁₀H₁₀BNO₂
• MW: 187.002902507782
• MDL: MFCD22689731
• CID: 4780447
• PubChem ID: 121228902
• Update Time: 2026-02-27

(3-Methylisoquinolin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methylisoquinolin-7-yl)boronic acid
• 1637377-25-3
• G68173
• (3-Methylisoquinolin-7-yl)boronicacid

• MDL： MFCD22689731
• Inchi： 1S/C10H10BNO2/c1-7-4-8-2-3-10(11(13)14)5-9(8)6-12-7/h2-6,13-14H,1H3
• InChI Key： JWNYQDUCELJCEW-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=CC(C)=NC=C2C=1)O

Computed Properties

• Exact Mass: 187.0804587g/mol
• Monoisotopic Mass: 187.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Additional information on (3-Methylisoquinolin-7-yl)boronic acid

Comprehensive Overview of (3-Methylisoquinolin-7-yl)boronic acid (CAS No. 1637377-25-3)

(3-Methylisoquinolin-7-yl)boronic acid (CAS No. 1637377-25-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their versatility in drug discovery and catalysis. The presence of the boronic acid functional group makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry and bioconjugation strategies.

In recent years, the demand for (3-Methylisoquinolin-7-yl)boronic acid has surged due to its role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications for kinase inhibition and cancer treatment, aligning with the growing focus on precision medicine. The compound’s unique structure allows for selective modifications, enabling the creation of novel biocompatible materials and fluorescent probes for diagnostic imaging.

From a synthetic perspective, CAS No. 1637377-25-3 exhibits excellent stability under standard laboratory conditions, making it a reliable reagent for high-throughput screening and combinatorial chemistry. Its compatibility with aqueous and organic solvents further enhances its utility in green chemistry initiatives, addressing the industry’s shift toward sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

The compound’s relevance extends to agrochemical research, where it serves as a precursor for designing crop protection agents. With increasing global attention on food security and sustainable agriculture, (3-Methylisoquinolin-7-yl)boronic acid is being explored for its potential to develop environmentally friendly pesticides and herbicides. Its mechanism of action often involves disrupting enzymatic pathways in pests, offering a low-toxicity alternative to traditional chemicals.

In the field of material science, this boronic acid derivative is gaining traction for its ability to form covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These porous materials have applications in gas storage, catalysis, and sensing technologies, aligning with advancements in renewable energy and carbon capture. The compound’s aromatic backbone contributes to the thermal and chemical stability of these frameworks, making them suitable for industrial use.

As the scientific community continues to explore CAS No. 1637377-25-3, its role in drug delivery systems and nanotechnology is also being investigated. For instance, its boronate ester formation capability is leveraged to create stimuli-responsive polymers for controlled release applications. This aligns with the rising demand for personalized therapeutics and smart materials in healthcare.

In summary, (3-Methylisoquinolin-7-yl)boronic acid (CAS No. 1637377-25-3) is a multifaceted compound with broad applications across pharmaceuticals, agriculture, and advanced materials. Its unique chemical properties and adaptability make it a subject of ongoing research, particularly in areas like cancer therapy, sustainable chemistry, and nanomaterials engineering. For researchers and industry professionals, understanding its potential is key to driving innovation in these critical fields.